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Compound Focus: BODIPY FL prazosin

CAS No.: 175799-93-6

Cat. No.: S1800740

Key Specifications & Reconstitution Data

The table below summarizes the essential quantitative data for BODIPY FL prazosin for easy reference [1]

[2].

Parameter Specification / Value

CAS Number 175799-93-6 [1] [2]

Molecular Formula C2sH32BF2N70s3 [1] [2]

Molecular Weight 563.41 g/mol [1] [2]

Biological Activity Fluorescent al-adrenergic antagonist [1] [2]
Ki for alA-AR 14.5 nM [1] [2]

Ki for a1B-AR 43.3nM [1] [2]

Excitation (Ex) Wavelength 485 nm /502 nm [1]

Emission (Em) Wavelength 510 nm /535 nm [1]
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Parameter Specification / Value
Recommended Solvent Anhydrous DMSO [1] [2]
Typical Stock Concentration 10-50 mM in DMSO [2]

Step-by-Step Stock Solution Preparation

This protocol details how to prepare a stable and concentrated stock solution of BODIPY FL prazosin in

DMSO.

Materials Needed:

BODIPY FL prazosin (lyophilized powder)
Fresh, anhydrous Dimethyl Sulfoxide (DMSO)
Amber or foil-wrapped microcentrifuge tubes

Analytical balance, sonicator, vortex mixer

Procedure:

¢ Equilibration: Bring the vial of lyophilized BODIPY FL prazosin to room temperature in a desiccator
before opening. This prevents moisture condensation, which can degrade the compound and affect
solubility [3].

e Weighing: Accurately weigh the desired amount of powder using a calibrated microbalance.

¢ Dissolution: Add the appropriate volume of anhydrous DMSO directly to the vial to achieve your
target stock concentration (e.g., 10 mM). For example, to prepare a 10 mM solution, add 1.78 mL of
DMSO to 10 mg of powder [1].

e Mixing: Vortex the solution vigorously for 1-2 minutes until the powder is fully dissolved. To aid
dissolution, you can briefly warm the solution in a 37°C water bath with sonication for a few minutes
[1] [4].

¢ Aliquoting: Immediately aliquot the stock solution into single-use tubes to minimize freeze-thaw
cycles.

e Storage: Store the aliquots at -20°C and protect from light. Under these conditions, the solution is
typically stable for up to one month [1] [2].

DMSO Stock Solution Troubleshooting Guide
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The table below addresses common problems researchers encounter when preparing and using DMSO stock

solutions.

Problem Possible Cause Solution

| Compound precipitates when diluted into aqueous buffer [4] [3] | Rapid change from organic to
aqueous solvent; final DMSO concentration too low to keep compound soluble. | « Further dilute the stock in
DMSO before adding to the aqueous medium [3]. * Vortex or sonicate the mixture (with brief warming in a
37°C bath) until the precipitate fully redissolves [4]. | | Inaccurate concentration after storage | Absorption
of moisture from the air, leading to compound degradation or precipitation [5] [3]. | « Use a fresh, sealed
bottle of anhydrous DMSO. ¢ Always aliquot the stock solution and avoid repeated freeze-thaw cycles. | |
High background signal in cellular assays | Incomplete washing to remove unbound fluorescent ligand [2].
| « After incubation with the probe, wash cells thoroughly with an appropriate buffer (e.g., PBS) [2]. ¢ Include

control samples without the probe to account for cellular autofluorescence. |

Experimental Workflow for Cell-Based Assays

This section provides a general methodology for using BODIPY FL prazoesin in cell-based experiments to

study al-adrenoceptor localization or transporter activity [2] [6].
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Prepare BODIPY FL Prazosin
Working Solution

Cell Preparation and Seeding
(TR146, OVCAR-8, etc.)

(1-10 pM, 30 min incubation)

.

Wash Cells to Remove
Unbound Probe

Confocal Microscopy Flow Cytometry
(Ex/Em: ~485/535 nm) (Quantitative Analysis)

Click to download full resolution via product page

[Apply Working Solution to Cellsj

Detailed Protocol:

¢ Prepare Working Solution: Dilute the DMSO stock solution in an appropriate serum-free buffer or
culture medium to create a working solution (typically 1-10 uM). The final DMSO concentration in the
cell culture should not exceed 0.1-1.0% to avoid cytotoxicity [2] [7].

e Cell Preparation: Seed and culture your chosen cell line (e.g., TR146 for buccal mucosa models,
OVCAR-8 for cancer research) on suitable plates or Transwell inserts until they reach the desired
confluency [8].

¢ Labeling Reaction: Replace the cell culture medium with the pre-warmed working solution of
BODIPY FL prazosin. Incubate the cells for 30 minutes at 37°C to allow the ligand to bind to its
targets [1] [2].
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e Washing: After incubation, carefully remove the solution and wash the cells 2-3 times with a washing
buffer (e.g., PBS or HBSS) to remove any unbound fluorescent ligand and reduce background signal
[2].

¢ Analysis: Proceed with your chosen analysis method.

o For confocal microscopy, observe the cells immediately using filters appropriate for
FITC/GFP (Ex/Em ~485/535 nm) to study subcellular localization [1] [2].

o For flow cytometry, harvest the cells if necessary and resuspend them in a suitable buffer.
Analyze the fluorescence intensity to quantify receptor binding or efflux pump activity [7].

Key Precautions for Reliable Results

¢ Light Sensitivity: BODIPY FL prazosin is photosensitive. Perform all steps under low light
conditions (e.g., using amber tubes or dimmed lights) to prevent photobleaching [1].

¢ Solution Stability: Always prepare fresh working solutions from the DMSO stock for each
experiment. Avoid storing diluted aqueous solutions for long periods [3].

e Appropriate Controls: Include control samples treated with vehicle (DMSO) only and/or pre-
incubated with a non-fluorescent al-adrenergic antagonist (like prazosin itself) to confirm specific
binding [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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